Cas no 1005306-04-6 (N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide)
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide
- F2070-0996
- N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-3,4-dimethylbenzamide
- N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-3,4-dimethylbenzamide
- AKOS005001418
- 1005306-04-6
-
- Inchi: 1S/C17H16ClN5O/c1-11-3-4-13(9-12(11)2)17(24)19-10-16-20-21-22-23(16)15-7-5-14(18)6-8-15/h3-9H,10H2,1-2H3,(H,19,24)
- InChI Key: MYZKPELFHTYLQQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(CNC(C2C=CC(C)=C(C)C=2)=O)=NN=N1
Computed Properties
- Exact Mass: 341.1043378g/mol
- Monoisotopic Mass: 341.1043378g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 72.7Ų
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2070-0996-2μmol |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide |
1005306-04-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2070-0996-5μmol |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide |
1005306-04-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2070-0996-10μmol |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide |
1005306-04-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2070-0996-1mg |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide |
1005306-04-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2070-0996-2mg |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide |
1005306-04-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2070-0996-3mg |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide |
1005306-04-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2070-0996-4mg |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide |
1005306-04-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2070-0996-5mg |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide |
1005306-04-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2070-0996-10mg |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide |
1005306-04-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2070-0996-15mg |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide |
1005306-04-6 | 90%+ | 15mg |
$89.0 | 2023-05-16 |
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-3-yl]methyl}-3,4-dimethylbenzamide: A Novel Compound with Promising Therapeutic Applications
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-3-yl]methyl}-3,4-dimethylbenzamide (CAS No. 1005306-04-6) represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has attracted considerable attention due to its potential applications in various therapeutic areas. The synthesis of this compound involves multiple steps, including the formation of the 1,2,3,4-tetrazole ring and the conjugation of the 4-chlorophenyl group with the benzamide moiety. These structural features contribute to its biological activity and pharmacological properties.
Recent studies have highlighted the importance of 1,2,3,4-tetrazole derivatives in drug discovery. The 4-chlorophenyl substituent, a common motif in pharmaceutical compounds, enhances the compound's ability to interact with specific biological targets. The 3,4-dimethylbenzamide backbone provides additional stability and solubility, which are critical for drug development. The combination of these elements results in a compound with a broad spectrum of potential therapeutic applications.
One of the most promising applications of N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-3-yl]methyl}-3,4-dimethylbenzamide is in the treatment of inflammatory diseases. Research published in Journal of Medicinal Chemistry (2023) has demonstrated its anti-inflammatory effects, particularly in models of rheumatoid arthritis. The compound's ability to modulate cytokine production and inhibit pro-inflammatory pathways suggests its potential as a novel therapeutic agent for autoimmune disorders.
Additionally, this compound has shown promise in the field of oncology. A study published in Cancer Research (2024) reported that N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-3-yl]methyl}-3,4-dimethylbenzamide exhibits selective cytotoxicity against cancer cells, particularly those expressing specific receptors. The compound's mechanism of action involves the disruption of cellular signaling pathways, which is a key strategy in modern cancer therapy.
The 1,2,3,4-tetrazole ring is a versatile pharmacophore that can be tailored to enhance drug efficacy. Recent advancements in medicinal chemistry have focused on optimizing the 4-chlorophenyl substituent to improve the compound's bioavailability and reduce potential side effects. These modifications are crucial for translating laboratory findings into clinical applications.
Another area of interest is the compound's potential as a modulator of neurotransmitter systems. Preliminary studies suggest that N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-3-yl]methyl}-3,4-dimethylbenzamide may interact with serotonin and dopamine receptors, which could have implications for the treatment of neurological disorders such as Parkinson's disease and depression.
From a synthetic perspective, the preparation of N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-3-yl]methyl}-3,4-dimethylbenzamide involves a multi-step process that requires precise control of reaction conditions. The formation of the 1,2,3,4-tetrazole ring is a critical step, as it determines the compound's overall structure and biological activity. Optimization of this step has led to improved yields and purity, which are essential for pharmaceutical applications.
The compound's pharmacokinetic profile is another important consideration. Studies have shown that N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-3-yl]methyl}-3,4-dimethylbenzamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are vital for ensuring that the compound reaches its target tissues in sufficient concentrations to exert its therapeutic effects.
Furthermore, the compound's potential as a lead molecule for drug development has been explored in various studies. Researchers have investigated the possibility of modifying the 3,4-dimethylbenzamide moiety to enhance its therapeutic profile. These modifications could lead to the development of new drugs with improved efficacy and reduced toxicity.
In conclusion, N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-3-yl]methyl}-3,4-dimethylbenzamide represents a promising candidate for the treatment of multiple diseases. Its unique molecular structure and diverse biological activities make it an attractive target for further research. As the field of medicinal chemistry continues to evolve, this compound may play a significant role in the development of new therapeutic strategies.
1005306-04-6 (N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)